Cas no 383-68-6 (2-Bromo-3,3,3-trifluoropropyl acetate)

• Product Name: 2-Bromo-3,3,3-trifluoropropyl acetate
• CAS No: 383-68-6
• MF: C₅H₆BrF₃O₂
• MW: 234.999151706696
• CID: 294284
• PubChem ID: 537917
• Update Time: 2025-05-19

2-Bromo-3,3,3-trifluoropropyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,3,3-trifluoropropyl acetate
• 1-Propanol,2-bromo-3,3,3-trifluoro-, 1-acetate
• 1-propanol, 2-bromo-3,3,3-trifluoro-, acetate
• 383-68-6
• 2-Bromo-3,3,3-trifluoropropyl acetate #
• 1-Propanol,2-bromo-3,3,3-trifluoro-,acetate
• SCHEMBL14373830
• DTXSID60337021
• 2-Bromo-3,3,3-trifluoropropylacetate
• MFCD09763643
• Acetic acid 2-bromo-3,3,3-trifluoro-propyl ester
• 1,1,1-trifluoro-3-acetoxy-2-bromopropane
• (2-bromo-3,3,3-trifluoropropyl) acetate
• AKOS005255884

• Inchi： 1S/C5H6BrF3O2/c1-3(10)11-2-4(6)5(7,8)9/h4H,2H2,1H3
• InChI Key： SOLYBTULJSCJLK-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)COC(C)=O

Computed Properties

• Exact Mass: 233.95028
• Monoisotopic Mass: 233.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.626
• Boiling Point: 151.9°C at 760 mmHg
• Flash Point: 45.7°C
• Refractive Index: 1.401
• PSA: 26.3

Additional information on 2-Bromo-3,3,3-trifluoropropyl acetate

Professional Introduction to 2-Bromo-3,3,3-trifluoropropyl acetate (CAS No. 383-68-6)

2-Bromo-3,3,3-trifluoropropyl acetate, with the chemical formula C₅H₄BromF₃O₂, is a fluorinated carboxylic acid ester that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 383-68-6, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromine atom and multiple fluorine substituents, make it a valuable building block for constructing complex molecular architectures.

The significance of 2-Bromo-3,3,3-trifluoropropyl acetate lies in its ability to facilitate the introduction of fluorine atoms into organic molecules, a strategy that has been widely employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. The bromine substituent further extends its utility by allowing for subsequent modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in the development of novel pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated compounds has surged due to their demonstrated advantages in drug design. For instance, fluorine atoms can influence the electronic properties of molecules, leading to improved pharmacokinetic profiles. A notable application of 2-Bromo-3,3,3-trifluoropropyl acetate is in the synthesis of kinase inhibitors, where fluorine substitution has been shown to enhance binding to target proteins. This has been particularly relevant in the development of anticancer agents, where selectivity and potency are critical.

The compound's structure also makes it an attractive candidate for exploring new synthetic methodologies. Researchers have leveraged its reactivity to develop novel catalytic systems that enable efficient transformations under mild conditions. Such advancements not only streamline synthetic routes but also reduce the environmental impact of chemical processes. The integration of green chemistry principles with traditional synthetic strategies has been a focal point in recent scientific discourse.

Moreover, the role of CAS No. 383-68-6 in academic research cannot be overstated. It has been utilized in numerous studies aimed at understanding the fundamental principles governing molecular recognition and drug-receptor interactions. For example, computational studies have highlighted how fluorine substitution can modulate the conformational flexibility of molecules, thereby influencing their biological activity. These insights are crucial for designing next-generation therapeutics with optimized properties.

The pharmaceutical industry has also recognized the potential of 2-Bromo-3,3,3-trifluoropropyl acetate as a key intermediate in late-stage functionalization processes. Its versatility allows for rapid diversification of molecular libraries, enabling high-throughput screening programs to identify lead compounds efficiently. This approach has accelerated drug discovery pipelines and led to the identification of several promising candidates for further development.

In conclusion, 2-Bromo-3,3,3-trifluoropropyl acetate represents a cornerstone compound in modern synthetic chemistry. Its unique structural attributes and reactivity make it indispensable for constructing complex molecules with therapeutic potential. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation. The ongoing exploration of its capabilities underscores its enduring relevance in both academic and industrial settings.